Cas no 865544-12-3 (N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide
• CAS No: 865544-12-3
• MF: C₁₇H₁₂ClN₃OS₂
• MW: 373.879679679871
• CID: 849016
• Update Time: 2025-07-16

N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(6-chloro-3-ethyl-2(3H)-benzothiazolylidene)-
• (E)-N-(6-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide
• N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C17H12ClN3OS2/c1-2-21-12-8-7-10(18)9-14(12)24-17(21)20-15(22)16-19-11-5-3-4-6-13(11)23-16/h3-9H,2H2,1H3/b20-17-
• InChI Key： CKBPYHAEJMAMGB-JZJYNLBNSA-N
• SMILES： ClC1C=CC2=C(C=1)S/C(=N\C(C1=NC3C=CC=CC=3S1)=O)/N2CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 532
• Topological Polar Surface Area: 99.1

Additional information on N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide

Recent Advances in the Study of N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide (865544-12-3)

The compound N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide, with the CAS number 865544-12-3, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This benzothiazole derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications, particularly in the areas of oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated that 865544-12-3 exhibits potent inhibitory effects on certain kinase enzymes, which are often overexpressed in cancer cells. This suggests its potential as a targeted therapy for malignancies where these kinases play a critical role. Additionally, the compound has shown promising activity against drug-resistant bacterial strains, highlighting its versatility as a therapeutic agent.

The synthesis and optimization of 865544-12-3 have also been a focal point of recent investigations. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, making it more feasible for large-scale production. Structural-activity relationship (SAR) studies have further refined the compound's design, leading to derivatives with enhanced efficacy and reduced toxicity. These advancements are crucial for the compound's progression from the laboratory to clinical trials.

Pharmacokinetic studies have revealed that 865544-12-3 possesses favorable absorption and distribution properties, with good bioavailability in preclinical models. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Ongoing research is addressing these issues through the development of prodrug formulations and targeted delivery systems, which aim to enhance the compound's therapeutic index.

In conclusion, the latest research on N-(2E)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide (865544-12-3) underscores its potential as a multifaceted therapeutic agent. Its unique mechanism of action, combined with ongoing improvements in synthesis and pharmacokinetics, positions it as a strong candidate for further development. Future studies will likely focus on advancing the compound through preclinical and clinical stages, with the ultimate goal of addressing unmet medical needs in oncology and infectious diseases.